Cas no 6595-57-9 (1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)-)

• Product Name: 1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)-
• CAS No: 6595-57-9
• MF: C₄H₂Br₃ClN₂
• MW: 353.237077236176
• CID: 397059
• PubChem ID: 13749751
• Update Time: 2025-04-19

1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-tribromo-1-(chloromethyl)-
• 2,4,5-tribromo-1-(chloromethyl)imidazole
• DTXSID80548334
• 2,4,5-Tribromo-1-(chloromethyl)-1H-imidazole
• 6595-57-9

• Inchi： 1S/C4H2Br3ClN2/c5-2-3(6)10(1-8)4(7)9-2/h1H2
• InChI Key： GLNKLGDFCWMYCO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N1CCl)Br)Br

Computed Properties

• Exact Mass: 349.74566
• Monoisotopic Mass: 349.74566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82